4-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide

• IUPAC Name: 4-fluoro-N-[3-(6-oxopyridazin-1-yl)propyl]benzamide
• InChI: InChI=1S/C14H14FN3O2/c15-12-6-4-11(5-7-12)14(20)16-8-2-10-18-13(19)3-1-9-17-18/h1,3-7,9H,2,8,10H2,(H,16,20)
• InChI Key: DVFLQSFRKCGPBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCCNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H14FN3O2
• Molecular Weight: 275.28 g/mol

Description

4-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide is a chemical compound that has been developed for scientific research purposes. This compound is also known as JNJ-5207852 and has been found to have potential applications in the field of medicinal chemistry.

Scientific Research Applications

Microwave Induced Synthesis and Antimicrobial Applications

New fluorine-containing compounds synthesized through microwave methods demonstrated significant antimicrobial activity against a variety of pathogens. The presence of a fluorine atom enhanced the antimicrobial effectiveness of these compounds, showcasing the potential of fluorinated benzamides in developing new antimicrobials (Desai, Rajpara, & Joshi, 2013).

Synthesis of Fluorinated Heterocycles for Pharmaceutical Applications

Fluorinated heterocycles were synthesized via rhodium(III)-catalyzed C-H activation, demonstrating the versatility of fluorinated compounds in pharmaceutical development. These compounds, including 4-fluoroisoquinolin-1(2H)-ones and 5-fluoropyridin-2(1H)-ones, highlight the importance of fluorination in creating molecules with potential therapeutic applications (Wu et al., 2017).

Herbicidal Activity and Agrochemical Applications

Novel pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids, acting as protoporphyrinogen oxidase inhibitors, demonstrated promising herbicidal activities. These findings suggest the potential of fluorinated benzamides in developing new herbicides with broad-spectrum activity and safety for crops (Wang et al., 2017).

Mechanistic Insights into Fluorocyclization

Research into the fluorocyclization of o-styryl benzamide provided valuable mechanistic insights, emphasizing the role of fluorinated reagents in synthetic chemistry and the development of novel compounds with potential application in material science and drug development (Yan et al., 2016).